Cas no 30095-74-0 (1-(2,5-dihydroxy-3-nitrophenyl)ethanone)
30095-74-0 structure
Product Name:1-(2,5-dihydroxy-3-nitrophenyl)ethanone
CAS No:30095-74-0
MF:C8H7NO5
MW:197.144882440567
CID:1444035
PubChem ID:77230327
Update Time:2025-04-20
1-(2,5-dihydroxy-3-nitrophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dihydroxy-3-nitrophenyl)ethanone
- 30095-74-0
- DA-07206
-
- Inchi： 1S/C8H7NO5/c1-4(10)6-2-5(11)3-7(8(6)12)9(13)14/h2-3,11-12H,1H3
- InChI Key： DETFKJVQYFFMRN-UHFFFAOYSA-N
- SMILES： OC1C(=CC(=CC=1C(C)=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.03241
- Monoisotopic Mass: 197.03242232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 100.67
1-(2,5-dihydroxy-3-nitrophenyl)ethanone Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
30095-74-0 (1-(2,5-dihydroxy-3-nitrophenyl)ethanone) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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